Cas no 1797352-17-0 (N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1797352-17-0
• MF: C₁₂H₁₅N₃O₂S₂
• MW: 297.396399736404
• CID: 6361690
• PubChem ID: 71810334
• Update Time: 2025-10-21

N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-4-methylthiadiazole-5-carboxamide
• F6451-0565
• N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
• N-[2-METHOXY-2-(5-METHYLTHIOPHEN-2-YL)ETHYL]-4-METHYL-1,2,3-THIADIAZOLE-5-CARBOXAMIDE
• AKOS024567784
• 1797352-17-0

• Inchi： 1S/C12H15N3O2S2/c1-7-4-5-10(18-7)9(17-3)6-13-12(16)11-8(2)14-15-19-11/h4-5,9H,6H2,1-3H3,(H,13,16)
• InChI Key： IHSWAQGSDXIBCZ-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(CNC(C1=C(C)N=NS1)=O)OC

Computed Properties

• Exact Mass: 297.06056908g/mol
• Monoisotopic Mass: 297.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 121Ų

Additional information on N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

N-(2-Methoxy-2-(5-Methylthiophen-2-Yl)Ethyl)-4-Methyl-1,2,3-Thiadiazole-5-Carboxamide: A Comprehensive Overview

The compound N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1797352-17-0) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

Thiadiazole derivatives, such as this compound, are known for their versatility in chemical synthesis and their ability to participate in a wide range of reactions. The presence of the methoxy group and the methylthiophen moiety in its structure contributes to its stability and reactivity. Recent studies have highlighted the importance of such heterocyclic compounds in modulating biological activities, making them valuable candidates for therapeutic interventions.

The synthesis of N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide involves a series of well-defined steps that ensure the formation of the desired product with high purity. Researchers have optimized reaction conditions to enhance yield and minimize by-products, leveraging advanced techniques such as microwave-assisted synthesis and catalytic processes.

One of the most intriguing aspects of this compound is its potential application in drug design. The carboxamide group plays a crucial role in enhancing bioavailability and target specificity. Recent findings suggest that this compound exhibits potent activity against certain enzymes and receptors, making it a promising lead for developing novel therapeutics.

In addition to its pharmacological applications, N-(2-methoxy-2-(5-methylthiophen-2-Yl)Ethyl)-4-Methyl-Thiadiazole-Carboxamide has shown potential in materials science. Its structural integrity and thermal stability make it a candidate for use in advanced materials such as polymers and coatings. Researchers are actively exploring its properties under various environmental conditions to assess its suitability for industrial applications.

Recent advancements in computational chemistry have enabled detailed molecular modeling of this compound. These studies provide insights into its electronic properties, interaction with biological systems, and potential for further modification. Such computational approaches are pivotal in accelerating drug discovery and material development processes.

The integration of experimental and computational methods has significantly enhanced our understanding of CAS No. 1797352-17-0's behavior in different environments. This interdisciplinary approach ensures that the compound's full potential is realized across multiple disciplines.

In conclusion, N-(2-Methoxy-2-(5-Methylthiophen-Yl)Ethyl)-4-Methyl-Thiadiazole-Carboxamide (CAS No. 1797352 17 0) stands out as a remarkable example of how modern chemical synthesis and research can yield compounds with diverse applications. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in advancing science and technology.